Cas no 1545133-71-8 (3-[2-(Bromomethyl)butyl]-1-methylpyrazole)

• Product Name: 3-[2-(Bromomethyl)butyl]-1-methylpyrazole
• CAS No: 1545133-71-8
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 5282897
• Update Time: 2025-06-12

3-[2-(Bromomethyl)butyl]-1-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-[2-(bromomethyl)butyl]-1-methyl-1H-pyrazole
• 3-[2-(Bromomethyl)butyl]-1-methylpyrazole

• Inchi： 1S/C9H15BrN2/c1-3-8(7-10)6-9-4-5-12(2)11-9/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： OHTUZIFJPUGYSF-UHFFFAOYSA-N
• SMILES： BrCC(CC)CC1C=CN(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-[2-(Bromomethyl)butyl]-1-methylpyrazole

Introduction to 3-[2-(Bromomethyl)butyl]-1-methylpyrazole (CAS No. 1545133-71-8)

3-[2-(Bromomethyl)butyl]-1-methylpyrazole (CAS No. 1545133-71-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The molecular structure of 3-[2-(Bromomethyl)butyl]-1-methylpyrazole consists of a pyrazole ring substituted with a methyl group at the 1-position and a 2-(bromomethyl)butyl group at the 3-position. The presence of the bromine atom and the branched alkyl chain imparts specific chemical properties that make this compound an attractive candidate for various synthetic transformations and biological studies.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 3-[2-(Bromomethyl)butyl]-1-methylpyrazole. One notable approach involves the coupling of 1-methylpyrazole with 2-bromobutyl bromide, followed by subsequent purification steps to achieve high purity. This method has been optimized to yield the compound with high efficiency and selectivity, making it suitable for large-scale production.

In the realm of medicinal chemistry, 3-[2-(Bromomethyl)butyl]-1-methylpyrazole has shown promise as a scaffold for the design and synthesis of bioactive molecules. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of the bromomethylbutyl substituent can potentially enhance these activities by modulating the compound's pharmacokinetic and pharmacodynamic profiles.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-[2-(Bromomethyl)butyl]-1-methylpyrazole as a key intermediate in the synthesis of novel pyrazole derivatives with potent antitumor activity. These derivatives were found to exhibit selective cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond its applications in medicinal chemistry, 3-[2-(Bromomethyl)butyl]-1-methylpyrazole has also been explored in materials science. The unique combination of functional groups within its structure makes it a valuable precursor for the synthesis of functional polymers and materials with tailored properties. For instance, researchers have utilized this compound to develop polymer coatings with enhanced adhesion and stability, which have potential applications in industries such as electronics and automotive manufacturing.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 3-[2-(Bromomethyl)butyl]-1-methylpyrazole have shown that it exhibits low toxicity to aquatic organisms and can be degraded under certain environmental conditions. This favorable environmental profile further enhances its appeal as a sustainable chemical building block.

In conclusion, 3-[2-(Bromomethyl)butyl]-1-methylpyrazole (CAS No. 1545133-71-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as a valuable tool for researchers aiming to develop innovative solutions in medicinal chemistry, materials science, and beyond.